Cas no 161767-97-1 (4-(2-methylpropyl)benzene-1-sulfonamide)

4-(2-methylpropyl)benzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
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- 4-(2-methylpropyl)benzene-1-sulfonamide
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- Inchi: 1S/C10H15NO2S/c1-8(2)7-9-3-5-10(6-4-9)14(11,12)13/h3-6,8H,7H2,1-2H3,(H2,11,12,13)
- InChI Key: RMVGDCROLOGLIE-UHFFFAOYSA-N
- SMILES: C1(S(N)(=O)=O)=CC=C(CC(C)C)C=C1
4-(2-methylpropyl)benzene-1-sulfonamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-134835-0.5g |
4-(2-methylpropyl)benzene-1-sulfonamide |
161767-97-1 | 95% | 0.5g |
$407.0 | 2023-05-26 | |
TRC | M867230-10mg |
4-(2-methylpropyl)benzene-1-sulfonamide |
161767-97-1 | 10mg |
$ 50.00 | 2022-06-03 | ||
Enamine | EN300-134835-0.1g |
4-(2-methylpropyl)benzene-1-sulfonamide |
161767-97-1 | 95% | 0.1g |
$152.0 | 2023-05-26 | |
Enamine | EN300-134835-5.0g |
4-(2-methylpropyl)benzene-1-sulfonamide |
161767-97-1 | 95% | 5g |
$1530.0 | 2023-05-26 | |
TRC | M867230-50mg |
4-(2-methylpropyl)benzene-1-sulfonamide |
161767-97-1 | 50mg |
$ 160.00 | 2022-06-03 | ||
Enamine | EN300-134835-0.25g |
4-(2-methylpropyl)benzene-1-sulfonamide |
161767-97-1 | 95% | 0.25g |
$216.0 | 2023-05-26 | |
Enamine | EN300-134835-250mg |
4-(2-methylpropyl)benzene-1-sulfonamide |
161767-97-1 | 95.0% | 250mg |
$216.0 | 2023-09-30 | |
Enamine | EN300-134835-5000mg |
4-(2-methylpropyl)benzene-1-sulfonamide |
161767-97-1 | 95.0% | 5000mg |
$1530.0 | 2023-09-30 | |
Enamine | EN300-134835-50mg |
4-(2-methylpropyl)benzene-1-sulfonamide |
161767-97-1 | 95.0% | 50mg |
$101.0 | 2023-09-30 | |
A2B Chem LLC | AV54959-2.5g |
4-(2-methylpropyl)benzene-1-sulfonamide |
161767-97-1 | 95% | 2.5g |
$1124.00 | 2024-04-20 |
4-(2-methylpropyl)benzene-1-sulfonamide Related Literature
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Y.-B. Wang,T.-H. Pan,Q. Liang,X.-H. Huang,S.-T. Wu,C.-C. Huang CrystEngComm, 2010,12, 3886-3893
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Ruizhi Li,Na Liu,Bingqiang Li,Yinong Wang,Guolin Wu,Jianbiao Ma Polym. Chem., 2015,6, 3671-3684
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Weitao Yan,Ruo Wang,Tesen Zhang,Hongtao Deng,Jian Chen,Wei Wu,Zhiqiang Weng Org. Biomol. Chem., 2018,16, 9440-9445
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Anna Maroń,Katarzyna Czerwińska,Barbara Machura,Luis Raposo,Catarina Roma-Rodrigues,Alexandra R. Fernandes,Jan G. Małecki,Agata Szlapa-Kula,Slawomir Kula,Stanisław Krompiec Dalton Trans., 2018,47, 6444-6463
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David V. Baxter,Kenneth G. Caulton,Wen-Chung Chiang,Malcolm H. Chisholm,Vincent F. DiStasi,Sylvain G. Dutremez,James D. Martin,William E. Streib New J. Chem., 2001,25, 400-407
Additional information on 4-(2-methylpropyl)benzene-1-sulfonamide
4-(2-Methylpropyl)benzene-1-sulfonamide: An Overview of a Versatile Compound (CAS No. 161767-97-1)
4-(2-Methylpropyl)benzene-1-sulfonamide, with the CAS number 161767-97-1, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound belongs to the class of sulfonamides, which are widely used in various applications, including as intermediates in the synthesis of pharmaceuticals, agrochemicals, and dyes. The unique structure and properties of 4-(2-methylpropyl)benzene-1-sulfonamide make it a valuable compound for both academic research and industrial applications.
The chemical structure of 4-(2-methylpropyl)benzene-1-sulfonamide consists of a benzene ring substituted with a sulfonamide group and an isopropyl group. The sulfonamide functional group (-SO2NH2) is known for its ability to form hydrogen bonds, which can influence the compound's solubility, stability, and reactivity. The isopropyl group, on the other hand, adds steric hindrance and hydrophobicity, which can affect the compound's biological activity and interactions with other molecules.
In recent years, there has been a growing interest in the use of sulfonamides as building blocks for the development of new drugs. Sulfonamides have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and antitumor properties. The specific structure of 4-(2-methylpropyl)benzene-1-sulfonamide has been studied for its potential as an intermediate in the synthesis of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that derivatives of 4-(2-methylpropyl)benzene-1-sulfonamide showed promising activity against multidrug-resistant bacteria.
The synthesis of 4-(2-methylpropyl)benzene-1-sulfonamide can be achieved through various methods. One common approach involves the reaction of 4-isopropylbenzenesulfonyl chloride with ammonia or an amine derivative. This reaction typically proceeds via nucleophilic substitution at the sulfonyl chloride group, leading to the formation of the sulfonamide bond. The choice of solvent and reaction conditions can significantly influence the yield and purity of the final product. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for synthesizing sulfonamides, such as using microwave-assisted reactions or catalysts derived from renewable resources.
The physical properties of 4-(2-methylpropyl)benzene-1-sulfonamide, such as its melting point, boiling point, and solubility in various solvents, are important considerations for its use in different applications. For example, its solubility in polar solvents like water and methanol makes it suitable for use in aqueous systems or as a starting material for further chemical reactions. Additionally, its melting point can provide insights into its crystalline structure and thermal stability.
In terms of safety and handling, it is important to note that while 4-(2-methylpropyl)benzene-1-sulfonamide is not classified as a hazardous material under current regulations, proper precautions should still be taken when handling this compound. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles to prevent skin contact and inhalation. Storage should be in a cool, dry place away from incompatible materials.
The environmental impact of compounds like 4-(2-methylpropyl)benzene-1-sulfonamide is also an important consideration. Research into the biodegradability and ecotoxicity of sulfonamides has shown that while some derivatives may persist in the environment, others can be readily degraded by microorganisms. Efforts are ongoing to develop more sustainable synthetic routes that minimize environmental impact.
In conclusion, 4-(2-methylpropyl)benzene-1-sulfonamide (CAS No. 161767-97-1) is a versatile compound with significant potential in various fields. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new applications continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding of chemistry and its practical applications.
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